Cas no 885654-38-6 (8-Chloro-3-(piperidin-4-YL)quinolin-2(1H)-one)

• Product Name: 8-Chloro-3-(piperidin-4-YL)quinolin-2(1H)-one
• CAS No: 885654-38-6
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 4822802
• Update Time: 2025-05-26

8-Chloro-3-(piperidin-4-YL)quinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-3-(PIPERIDIN-4-YL)QUINOLIN-2(1H)-ONE
• 8-Chloro-3-(piperidin-4-YL)quinolin-2(1H)-one

• Inchi： 1S/C14H15ClN2O/c15-12-3-1-2-10-8-11(14(18)17-13(10)12)9-4-6-16-7-5-9/h1-3,8-9,16H,4-7H2,(H,17,18)
• InChI Key： PCTBZXMKBAITGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC(C(=C2)C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 363
• XLogP3: 2.1
• Topological Polar Surface Area: 41.1

Additional information on 8-Chloro-3-(piperidin-4-YL)quinolin-2(1H)-one

Introduction to 8-Chloro-3-(piperidin-4-yl)quinolin-2(1H)-one (CAS No. 885654-38-6)

8-Chloro-3-(piperidin-4-yl)quinolin-2(1H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound, identified by the CAS number 885654-38-6, belongs to the quinoline class of molecules, which are well-documented for their diverse pharmacological properties. Quinolines and their derivatives have been extensively studied for their roles in treating various diseases, including malaria, bacterial infections, and certain types of cancer. The presence of a chloro substituent and a piperidine moiety in 8-Chloro-3-(piperidin-4-yl)quinolin-2(1H)-one introduces unique electronic and steric properties that make it a promising candidate for further investigation.

The chemical structure of 8-Chloro-3-(piperidin-4-yl)quinolin-2(1H)-one consists of a quinoline core substituted at the 8-position with a chlorine atom and at the 3-position with a piperidine ring. The piperidine ring is linked to the quinoline scaffold through an amide bond, forming a conjugated system that can influence the molecule's reactivity and binding affinity. This conjugation is particularly interesting from a pharmacological standpoint, as it can enhance the molecule's ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 8-Chloro-3-(piperidin-4-yl)quinolin-2(1H)-one with various biological targets. Studies using molecular docking simulations suggest that this compound may exhibit inhibitory activity against several kinases and transcription factors involved in cancer progression. The chloro substituent at the 8-position is believed to enhance the molecule's lipophilicity, improving its ability to cross cell membranes, while the piperidine ring contributes to its solubility in water, making it more suitable for oral administration.

In vitro studies have demonstrated that 8-Chloro-3-(piperidin-4-yl)quinolin-2(1H)-one can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. For instance, research indicates that it may disrupt the PI3K/Akt pathway, which is commonly overactive in many cancers. Additionally, preliminary data suggest that this compound exhibits anti-inflammatory properties by modulating the activity of nuclear factor kappa B (NFκB). These findings are particularly intriguing given the high prevalence of inflammation in chronic diseases such as cancer and autoimmune disorders.

The synthesis of 8-Chloro-3-(piperidin-4-yl)quinolin-2(1H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route begins with the condensation of 2-formylquinoline with piperidine derivatives under acidic conditions, followed by chlorination at the 8-position using reagents such as phosphorus oxychloride (POCl₃). The introduction of the chloro group is a critical step, as it significantly alters the compound's pharmacokinetic properties. Recent improvements in synthetic methodologies have focused on developing greener alternatives to traditional chlorination agents, reducing environmental impact while maintaining high reaction efficiency.

The pharmacokinetic profile of 8-Chloro-3-(piperidin-4-yL)quinolin -2(1H)-one is another area of active investigation. Preliminary pharmacokinetic studies indicate that this compound has a moderate half-life in vivo, suggesting potential for once-daily dosing. However, its solubility and bioavailability remain challenging aspects that require further optimization. Researchers are exploring strategies such as prodrug formulation and co-crystallization with cyclodextrins to enhance its solubility and improve its absorption from the gastrointestinal tract.

From a regulatory perspective, 8-Chloro -3-(pi peridin -4 -yl)quinolin -2(1H)-one must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. This includes comprehensive toxicology studies to assess its potential side effects and interactions with other drugs. The good manufacturing practices (GMP) guidelines must also be followed during production to ensure consistency and quality control. Given the complexity of its structure, advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are essential for characterizing impurities and ensuring batch-to-batch consistency.

The future directions for research on 8-Chloro -3-(pi peridin -4 -yl)quinolin -2(1H)-one are promising, with several avenues for further exploration. One exciting possibility is its use in combination therapies, where it may synergize with existing drugs to improve treatment outcomes. Additionally, exploring its potential as an inhibitor of drug-resistant cancer mutations could open new therapeutic avenues for patients who have limited treatment options. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these preclinical findings into clinical trials.

In conclusion,8-Chloro -3-(pi peridin -4 -yl)quinolin -2(1H)-one represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and optimize its pharmacokinetic properties, this molecule could one day contribute to advancements in therapeutic treatments for various diseases.